Cas no 1386351-20-7 ((2R)-2-(3,4-dimethoxyphenyl)propan-1-ol)

• Product Name: (2R)-2-(3,4-dimethoxyphenyl)propan-1-ol
• CAS No: 1386351-20-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5912218
• PubChem ID: 71541641
• Update Time: 2025-05-23

(2R)-2-(3,4-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506523
• 1386351-20-7
• (2R)-2-(3,4-dimethoxyphenyl)propan-1-ol

• Inchi： 1S/C11H16O3/c1-8(7-12)9-4-5-10(13-2)11(6-9)14-3/h4-6,8,12H,7H2,1-3H3/t8-/m0/s1
• InChI Key： BZNGQULGYGFHQJ-QMMMGPOBSA-N
• SMILES： OC[C@H](C)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-2-(3,4-dimethoxyphenyl)propan-1-ol

Comprehensive Overview of (2R)-2-(3,4-dimethoxyphenyl)propan-1-ol (CAS No. 1386351-20-7): Properties, Applications, and Research Insights

(2R)-2-(3,4-dimethoxyphenyl)propan-1-ol (CAS No. 1386351-20-7) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. This optically active alcohol, characterized by its 3,4-dimethoxyphenyl moiety, has garnered attention for its potential as a building block in drug synthesis and specialty chemicals. The compound's stereospecific configuration at the 2-position makes it particularly valuable for enantioselective applications, aligning with the growing demand for chiral intermediates in modern therapeutics.

Recent studies highlight the role of (2R)-2-(3,4-dimethoxyphenyl)propan-1-ol in developing neurologically active compounds, coinciding with rising global interest in central nervous system (CNS) drug discovery. Researchers are investigating its derivatives for modulating neurotransmitter pathways, addressing trending health concerns like cognitive decline and mood disorders. The dimethoxy substitution pattern on the aromatic ring enhances lipid solubility, a property frequently searched by formulators optimizing blood-brain barrier permeability in drug design.

From a synthetic chemistry perspective, this compound exemplifies the convergence of green chemistry principles and atom economy – two frequently queried topics in academic and industrial forums. Its production often employs asymmetric catalysis methods, reflecting the pharmaceutical industry's shift toward sustainable chiral synthesis. Analytical techniques like chiral HPLC and optical rotation measurement are critical for quality control, as purity standards exceed 98% for most research applications.

The physicochemical profile of CAS 1386351-20-7 reveals a white to off-white crystalline solid with moderate polarity (logP ~1.8), making it soluble in common organic solvents but sparingly soluble in water. These characteristics position it as a versatile intermediate for structure-activity relationship (SAR) studies, particularly in modifying lead compounds' pharmacokinetic properties. Patent literature indicates growing utilization in prodrug development, where its hydroxyl group serves as a conjugation site for controlled-release formulations.

Emerging applications extend to flavor and fragrance chemistry, where the compound's aromatic backbone contributes to novel sensory molecules. This diversification aligns with market trends toward bio-based specialty chemicals, a hot topic in sustainable manufacturing discussions. Regulatory databases confirm its status as a non-hazardous material under standard handling conditions, though proper laboratory safety protocols should always be observed during manipulation.

Advanced research explores the compound's potential in metal-organic frameworks (MOFs) and catalytic systems, leveraging its bidentate coordination capability. Such investigations respond to the scientific community's heightened interest in multifunctional materials, as evidenced by increased publication rates in materials science journals. Computational chemistry studies utilizing molecular docking simulations further demonstrate its utility in rational drug design workflows.

Quality specifications for (2R)-2-(3,4-dimethoxyphenyl)propan-1-ol typically require enantiomeric excess (ee) values ≥99%, reflecting the compound's role in high-precision applications. Storage recommendations emphasize protection from light and moisture at 2-8°C, with stability data supporting shelf lives exceeding 24 months under proper conditions. These parameters are crucial for researchers comparing long-term stability of chiral compounds across different chemical classes.

Market analysis indicates steady growth in demand for CAS 1386351-20-7, driven by expanding contract research organizations (CROs) and academic medicinal chemistry programs. Suppliers increasingly offer customized scale-up synthesis services for this intermediate, addressing the pharmaceutical industry's need for kilogram-scale quantities during preclinical development phases. Pricing trends reflect the compound's position as a premium chiral building block, with costs varying based on purity grades and order volumes.

Future research directions may explore the compound's utility in continuous flow chemistry systems and photocatalytic transformations – areas generating substantial interest in process chemistry circles. Its structural features suggest potential as a ligand in asymmetric hydrogenation reactions, potentially contributing to more efficient routes for bioactive molecule synthesis. These developments align with industry priorities around process intensification and cost reduction in fine chemical production.